1-Aminomethyl-8-aza-spiro[4.5]decane-8-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-(aminomethyl)-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C15H28N2O2/c1-14(2,3)19-13(18)17-9-7-15(8-10-17)6-4-5-12(15)11-16/h12H,4-11,16H2,1-3H3
• InChI Key: AQDVZSQSNSXJET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCCC2CN)CC1
• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol
• CAS No.: 1357352-01-2

Description

1-Aminomethyl-8-aza-spiro[4.5]decane-8-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H28N2O2 and its molecular weight is 268.401. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• General Procedure for Synthesis : This compound is synthesized as part of a general procedure for creating spirocyclic 3-oxotetrahydrofurans, which in turn are used to prepare biologically active heterocyclic compounds. In a study, it reacted with N,N-dimethylformamide dimethyl acetal to yield isomeric condensation products (Moskalenko & Boev, 2012).

Applications in Drug Synthesis

• Anticonvulsant Evaluation : Analogues of this compound, such as spiro[4.5]decane-2-carboxylic acid, have been evaluated for their anticonvulsant activity. These compounds were synthesized to assess the role of the carboxylic acid group in valproic acid, a known anticonvulsant (Scott et al., 1985).

Research in Organic Chemistry

• Conjugate Addition Reactions : Studies have shown that this compound can undergo high pressure vs. thermal activation in conjugate addition reactions with amines, leading to various products depending on experimental conditions (Rulev et al., 1998).

• Spirocyclic Indoline Lactone Synthesis : The base-promoted cyclization of related esters leads to the formation of spirocyclic indoline lactones, indicating its potential in synthesizing complex organic structures (Hodges et al., 2004).

• Dipeptide Mimetics Synthesis : Azabicycloalkane amino acids, including analogues of this compound, have been synthesized as rigid dipeptide mimetics, useful in peptide-based drug discovery (Mandal et al., 2005).

• Neuropeptide Y Antagonist Synthesis : The compound has been used in the synthesis of a neuropeptide Y antagonist, highlighting its role in developing treatments for conditions like obesity (Iida et al., 2005).